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Compound of Interest

Compound Name: 2-Bromo-3-methoxypropanoic acid

CAS No.: 65090-78-0

Cat. No.: B1602121

Get Quote

Executive Summary
2-Bromo-3-methoxypropanoic acid is a reactive synthetic intermediate characterized by an

alpha-bromo carboxylic acid motif. Its stability is compromised by three primary vectors:

hydrolytic dehalogenation, thermal elimination (dehydrobromination), and photolytic cleavage.

To maintain purity >97% over extended periods (6+ months), the compound must be stored

under the following strict conditions:
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Parameter Specification Criticality

Temperature +2°C to +8°C (Refrigerated) High (Retards elimination)

Atmosphere Inert Gas (Argon or Nitrogen)
High (Prevents oxidative

degradation)

Humidity Desiccated (<10% RH) Critical (Prevents hydrolysis)

Light Amber/Opaque Container
Medium (Prevents radical

formation)

Container
Glass (Silanized) or PTFE-

lined
Medium (Avoids metal contact)

Physicochemical Profile & Degradation
Mechanisms[1][2]
Understanding the why behind storage protocols is essential for troubleshooting. This molecule

contains a good leaving group (Bromine) at the alpha position relative to a carboxyl group,

making it an electrophile susceptible to nucleophilic attack and elimination.

Degradation Pathways
The compound degrades primarily through two competing mechanisms, accelerated by

moisture and heat.

Hydrolysis (SN2 Substitution): In the presence of moisture, water acts as a nucleophile,

displacing the bromine atom to form 2-hydroxy-3-methoxypropanoic acid and hydrobromic

acid (HBr). The generation of HBr creates an autocatalytic cycle, further acidifying the

sample and potentially cleaving the methyl ether.

Beta-Elimination (E2/E1cB): The proton at the alpha-carbon (C2) is acidified by the electron-

withdrawing carbonyl and bromine groups. Even weak bases (or active sites on glass

surfaces) can abstract this proton, causing the expulsion of bromide and the formation of 3-

methoxyacrylic acid.

Visualization of Instability
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The following diagram illustrates the degradation logic and resulting impurities.
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Figure 1: Primary degradation pathways showing hydrolysis to the hydroxy-acid and elimination

to the acrylate derivative.

Comprehensive Storage Protocol
This protocol is designed to be self-validating. Do not assume the compound is pure upon

receipt; verify it.

Phase I: Receipt & Initial QC
Upon receiving the shipment, perform the following immediately. Do not store the package

unopened in the fridge.

Equilibrate: Allow the sealed container to reach room temperature in a desiccator before

opening to prevent water condensation on the cold solid.

Visual Inspection: The compound should be a white to off-white solid/powder. Yellowing

indicates free bromine release or oxidation.

Purity Check (Recommended): Run a quick 1H-NMR in CDCl3.

Check: Look for the disappearance of the alpha-proton doublet/multiplet around 4.2–4.5

ppm.
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Check: Look for alkene protons (5.0–7.0 ppm) indicative of elimination (3-methoxyacrylic

acid).

Phase II: Aliquoting & Long-Term Storage
Avoid repeated freeze-thaw cycles. Aliquot the material immediately.

Step-by-Step Workflow:

Environment: Work in a fume hood. If possible, use a glovebox or an inverted funnel with

inert gas flow.

Container Selection: Use amber glass vials with PTFE-lined screw caps.

Note: Avoid metal spatulas if the solid is sticky/hygroscopic; use PTFE-coated tools to

prevent iron contamination which can catalyze radical degradation.

Inerting: Flush the vial with dry Argon or Nitrogen gas for 10-15 seconds before capping.

Argon is preferred as it is heavier than air and forms a better blanket.

Sealing: Seal the cap tightly with Parafilm to reduce gas exchange.

Placement: Place vials inside a secondary container (e.g., a sealed Tupperware or jar)

containing a desiccant packet (Silica gel or Drierite). Store at 2°C to 8°C.

Phase III: Handling for Experimentation
When retrieving a sample for use:

Remove the secondary container from the fridge.

Wait 30 minutes for the container to warm to room temperature before opening. This is

critical to prevent atmospheric moisture from condensing onto the cold stock material.

Weigh the required amount quickly and re-purge the stock vial with inert gas immediately.

Handling Workflow Visualization
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Figure 2: Lifecycle workflow from receipt to experimentation, emphasizing the thermal

equilibration step.
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Safety & Disposal
Hazards: This compound is an alpha-halo acid. It is corrosive and a lachrymator (tear-

inducing). It causes severe skin burns and eye damage.[1][2]

PPE: Wear chemical-resistant gloves (Nitrile, double-gloved recommended), safety goggles,

and a lab coat. Handle strictly in a fume hood.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber. The presence of Bromine requires specific attention to

halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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